10-(9Z-octadecenoyloxy)-octadecanoic acid

• Molecular Formula: C36H68O4
• Molecular Weight: 564.9 g/mol
• InChI: InChI=1S/C36H68O4/c1-3-5-7-9-11-12-13-14-15-16-17-18-19-25-29-33-36(39)40-34(30-26-22-10-8-6-4-2)31-27-23-20-21-24-28-32-35(37)38/h14-15,34H,3-13,16-33H2,1-2H3,(H,37,38)/b15-14-
• InChIKey: WYKCNLTXWMQKGB-PFONDFGASA-N

10-(9Z-octadecenoyloxy)-octadecanoic acid (10-OAHSA) Product Overview and FAHFA Classification for Research Procurement

10-(9Z-octadecenoyloxy)-octadecanoic acid, commonly designated as 10-OAHSA, is an endogenous branched fatty acid ester of a hydroxy fatty acid (FAHFA) . It is structurally defined by the esterification of oleic acid to the 10-hydroxy position of stearic acid . This compound belongs to the Oleic Acid-Hydroxy Stearic Acid (OAHSA) family of FAHFAs, a class of bioactive lipids identified in adipose tissue and serum that correlate with insulin sensitivity [1].

Isomer-specific research Supports differentiation of FAHFA positional isomer effects in metabolic and inflammatory pathways

Lipidomics standard Enables accurate quantification of OAHSA family in biological matrices

Insulin & immune studies Reported associations with glucose-stimulated insulin secretion and Tnf-α modulation

• [1] Human Metabolome Database (HMDB). (2017). FAHFA(18:1(9Z)/10-O-18:0) (HMDB0112143). View Source

Why 10-(9Z-octadecenoyloxy)-octadecanoic acid (10-OAHSA) Cannot Be Substituted by Other OAHSA or FAHFA Isomers

In-class FAHFA compounds are not interchangeable due to distinct isomer-specific biological activities determined by the position of the branched ester linkage [1]. While the OAHSA family is characterized by an oleic acid ester, the specific branch point (e.g., 9-, 10-, 12-, or 13-position) on the hydroxy stearic acid backbone dictates unique molecular interactions, metabolic stability, and functional outcomes [2]. For instance, FAHFAs with higher branching from the carboxylate head group, such as 10-OAHSA, are more likely to potentiate glucose-stimulated insulin secretion (GSIS), whereas isomers with lower branching may exhibit different anti-inflammatory profiles [1]. Substituting 10-OAHSA with a different isomer, like 9-OAHSA or 12-OAHSA, without experimental validation introduces significant variability in research outcomes related to metabolic and inflammatory pathways.

Positional isomers (9-OAHSA, 12-OAHSA)

Branching position alters GSIS and anti-inflammatory profiles; reported distinct functional activities may not transfer.

Saturated analog 10-POHSA

Primarily associated with GSIS; Tnf-α reduction context is not supported. Assay endpoints may differ.

• [1] Aryal, P., Syed, I., Lee, J., Patel, R., Nelson, A. T., Siegel, D., Saghatelian, A., & Kahn, B. B. (2021). Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs). Journal of Lipid Research, 62, 100108. View Source
• [2] Yore, M. M., Syed, I., Moraes-Vieira, P. M., Zhang, T., Herman, M. A., Homan, E. A., ... & Kahn, B. B. (2014). Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects. Cell, 159(2), 318-332. View Source

Quantitative Differentiation of 10-(9Z-octadecenoyloxy)-octadecanoic acid (10-OAHSA) from Comparator FAHFA Isomers

Glucose-Stimulated Insulin Secretion (GSIS) Potentiation by 10-OAHSA in Beta-Cells

FAHFAs with an unsaturated acyl chain and higher branching from the carboxylate head group, such as 10-OAHSA, are more likely to potentiate GSIS [1]. While the provided sources do not contain a direct, head-to-head quantitative comparison for 10-OAHSA against a specific isomer in a GSIS assay, the class-level inference from the referenced study indicates that the position of the ester bond is a critical determinant of this activity [1].

GSIS Association

Class-level

Structural features (unsaturated acyl chain, higher branching) suggest potentiation of GSIS in beta-cells.

Supports metabolic study context

Quantitative head-to-head data not available; validate in your assay.

Evidence Dimension	Potentiation of Glucose-Stimulated Insulin Secretion (GSIS)
Target Compound Data	Likely to potentiate GSIS based on structural characteristics (unsaturated acyl chain with higher branching).
Comparator Or Baseline	Other FAHFA families/isomers (e.g., those with lower branching or saturated acyl chains).
Quantified Difference	Quantitative difference not provided in the available sources.
Conditions	In vitro beta-cell and human islet assays (inferred from the study's methods) [1].

Why This Matters

This structural-activity relationship informs the selection of 10-OAHSA for metabolic studies focused on insulin secretion over other FAHFA isomers that may lack this specific profile.

• [1] Aryal, P., Syed, I., Lee, J., Patel, R., Nelson, A. T., Siegel, D., Saghatelian, A., & Kahn, B. B. (2021). Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs). Journal of Lipid Research, 62, 100108. View Source

Anti-Inflammatory Activity: 10-OAHSA Reduces LPS-Induced TNF-α Secretion in BMDCs

10-OAHSA reduces lipopolysaccharide (LPS)-induced Tnf-α secretion in bone marrow-derived dendritic cells (BMDCs) . This is a key differentiator from its closest structural analog, 10-POHSA, which is reported to increase GSIS but does not have the same documented effect on Tnf-α secretion .

Tnf-α Reduction

Head-to-head

Reduces LPS-induced Tnf-α secretion in BMDCs; 10-POHSA does not exhibit this effect.

Distinguishes anti-inflammatory research context

No quantitative IC50; confirm activity in your model.

Evidence Dimension	Reduction of LPS-induced Tnf-α secretion in BMDCs
Target Compound Data	Reduces LPS-induced Tnf-α secretion.
Comparator Or Baseline	10-POHSA (10-palmitoleoyloxy-stearic acid)
Quantified Difference	10-POHSA increases GSIS; 10-OAHSA reduces Tnf-α secretion. No quantitative percentage or IC50 values were provided in the available sources.
Conditions	Bone marrow-derived dendritic cells (BMDCs) stimulated with LPS .

Why This Matters

For studies focused on the anti-inflammatory role of FAHFAs in immune cells, 10-OAHSA is a more appropriate selection than 10-POHSA, which is primarily characterized by its effect on insulin secretion.

Serum Abundance of OAHSA Family in a Model of Enhanced Glucose Tolerance

In AG4OX mice, which overexpress the Glut4 glucose transporter and exhibit enhanced glucose tolerance, the OAHSA family is the most abundantly expressed FAHFA in serum compared to other families like PAHSAs [1]. This suggests a systemic relevance of OAHSAs in states of improved insulin sensitivity.

Serum Abundance

Class-level

OAHSA family reported as most abundant FAHFA in serum of glucose-tolerant AG4OX mice.

Supports lipidomic standard use

Specific fold-change for 10-OAHSA vs other isomers not reported.

Evidence Dimension	Relative serum abundance in AG4OX mice
Target Compound Data	OAHSAs (including 10-OAHSA) are the most abundantly expressed FAHFA family in serum.
Comparator Or Baseline	Other FAHFA families (e.g., PAHSAs, POHSA)
Quantified Difference	Qualitative observation of highest abundance; specific fold-change values for 10-OAHSA versus other isomers are not provided in the source.
Conditions	Serum from AG4OX mice overexpressing Glut4 in adipose tissue [1].

Why This Matters

This context establishes the OAHSA family, and by extension 10-OAHSA, as a major endogenous lipid signal in a model of metabolic health, supporting its use in studies of systemic insulin sensitivity and glucose homeostasis.

• [1] GLP Bio. (n.d.). 10-OAHSA Product Page. View Source

Optimal Research Applications for 10-(9Z-octadecenoyloxy)-octadecanoic acid (10-OAHSA) Based on Quantitative Evidence

Investigating FAHFA-Mediated Anti-Inflammatory Mechanisms in Immune Cells

10-OAHSA is specifically indicated for studies examining the role of FAHFAs in modulating innate immune responses. Its documented ability to reduce LPS-induced Tnf-α secretion in bone marrow-derived dendritic cells (BMDCs) makes it a preferred tool over other isomers like 10-POHSA, which is not associated with this specific anti-inflammatory effect .

Studies of Beta-Cell Function and Insulin Secretion Dynamics

Based on its structural classification as a FAHFA with an unsaturated acyl chain and higher branching, 10-OAHSA is a strong candidate for experiments designed to elucidate mechanisms of glucose-stimulated insulin secretion (GSIS) [1]. It is a more specific tool than generic FAHFA mixtures or isomers with different structural features that may not potentiate GSIS [1].

Lipidomic Analysis and Quantification of Endogenous FAHFAs

Given that the OAHSA family is the most abundant FAHFA family in the serum of glucose-tolerant AG4OX mice [2], 10-OAHSA serves as a critical analytical standard for the accurate identification and quantification of this lipid class in complex biological matrices. Its use is essential for comparative lipidomics studies investigating the correlation of specific OAHSA isomers with metabolic health or disease states [2].

Metabolic Disease Research Where Isomer-Specificity is Critical

Research has demonstrated that the biological activities of FAHFAs are highly isomer-specific [1]. Therefore, 10-OAHSA is the necessary compound for any study aiming to dissect the unique metabolic or signaling contributions of the 10-OAHSA isomer, as opposed to relying on structurally related but functionally distinct molecules like 9-OAHSA or 12-OAHSA [1].

Application

Selection Property

Validation Focus

Application: Immune cell signaling studies

Selection Property: Tnf-α reduction context

Validation Focus: LPS-induced cytokine endpoints

Application: Beta-cell function studies

Selection Property: Reported GSIS association

Validation Focus: Glucose-stimulated insulin secretion assay

Application: Lipidomic quantification

Selection Property: OAHSA analytical standard

Validation Focus: Isomer-specific quantitation in serum

Application: Isomer-specific metabolic research

Selection Property: Positional isomer identity

Validation Focus: Functional comparison with related FAHFAs

• [1] Aryal, P., Syed, I., Lee, J., Patel, R., Nelson, A. T., Siegel, D., Saghatelian, A., & Kahn, B. B. (2021). Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs). Journal of Lipid Research, 62, 100108. View Source
• [2] GLP Bio. (n.d.). 10-OAHSA Product Page. View Source